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Compound of Interest

Compound Name: cIAP1 ligand 2

Cat. No.: B12422153 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals working with cIAP1
ligand 2. Adherence to these protocols is critical for ensuring personnel safety and maintaining

a secure laboratory environment.

cIAP1 ligand 2 is a derivative of LCL161 and functions as an Inhibitor of Apoptosis (IAP)

ligand.[1] While specific safety data for cIAP1 ligand 2 is not readily available, the following

guidelines are based on the safety data sheet for the closely related cIAP1 ligand 1 and

general best practices for handling hazardous chemical compounds.[2] It is imperative to treat

cIAP1 ligand 2 as a hazardous substance.

Personal Protective Equipment (PPE): Your First
Line of Defense
All personnel handling cIAP1 ligand 2 must use the following personal protective equipment.

This is a mandatory requirement to prevent skin and eye contact, inhalation, and ingestion.
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PPE Component Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) meeting

ASTM D6978 standard.[3]

To prevent skin contact.

Eye Protection
Safety glasses with side-

shields or goggles.

To protect eyes from splashes

or dust.[2]

Skin and Body

Impervious laboratory coat or

gown, closed at the back, with

long sleeves and closed cuffs.

[2]

To protect skin and personal

clothing from contamination.

Respiratory
NIOSH-certified N95 or higher

respirator.

Required when handling the

powder form outside of a

containment primary

engineering control (C-PEC) to

prevent inhalation of dust

particles.

Footwear Closed-toe shoes. To protect feet from spills.

Operational Plan: Step-by-Step Handling Protocol
Follow these procedures diligently to minimize exposure and ensure safe handling of cIAP1
ligand 2 throughout the experimental workflow.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Wear chemotherapy gloves when unpacking.

Store the compound in a designated, locked, and well-ventilated area.

Recommended storage conditions are at room temperature in the continental US, though

this may vary elsewhere. For stock solutions, store at -80°C for up to 6 months or -20°C for

up to 1 month, preferably under nitrogen.
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2. Preparation and Handling:

All handling of cIAP1 ligand 2, especially in its powdered form, should be conducted in a

certified chemical fume hood or a containment primary engineering control (C-PEC) to avoid

aerosol formation and dust inhalation.

Ensure adequate ventilation in the work area.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling the compound.

3. In Case of Exposure:

If on skin: Immediately wash with plenty of soap and water. Remove contaminated clothing

and wash it before reuse.

If inhaled: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

If in eyes: Flush with copious amounts of water for at least 15 minutes, holding the eyelids

open.

If swallowed: Rinse mouth with water. Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention.

Disposal Plan: Managing cIAP1 Ligand 2 Waste
Proper disposal of cIAP1 ligand 2 and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Categorization: All materials that have come into contact with cIAP1 ligand 2,

including unused compound, empty containers, contaminated PPE, and labware, should be

treated as hazardous chemical waste.

Containment:
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Collect solid waste in a designated, sealed, and clearly labeled hazardous waste

container.

Collect liquid waste in a separate, sealed, and appropriately labeled hazardous waste

container.

Disposal Procedure: Dispose of all waste in accordance with local, state, and federal

regulations for hazardous chemical waste. Consult your institution's Environmental Health

and Safety (EHS) department for specific guidelines. Do not dispose of cIAP1 ligand 2 down

the drain.

Visualizing the Workflow and Signaling Pathway
To further clarify the operational procedures and the biological context of cIAP1, the following

diagrams are provided.
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Experimental Workflow for Handling cIAP1 Ligand 2
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Workflow for handling cIAP1 ligand 2.
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Simplified cIAP1 Signaling Pathway
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Role of cIAP1 in cell survival and apoptosis.

cIAP1 is a key regulator of apoptosis and NF-κB signaling. It functions as an E3 ubiquitin ligase

to promote cell survival by activating the NF-κB pathway and inhibiting caspases, the primary

executioners of apoptosis. cIAP1 ligands, such as cIAP1 ligand 2, act as SMAC mimetics to

inhibit cIAP1. This inhibition prevents the suppression of apoptosis, leading to programmed cell

death, a mechanism of significant interest in cancer research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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